
The Geochemical Significance of Fayalite: An In-
depth Petrological Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fayalite

Cat. No.: B077713 Get Quote

Fayalite (Fe₂SiO₄), the iron-rich end-member of the olivine solid-solution series, serves as a

critical indicator mineral in petrology. Its presence, composition, and textural relationships with

other minerals provide profound insights into the physio-chemical conditions of magma

generation, differentiation, metamorphism, and the redox state of geological systems. This

technical guide offers a comprehensive overview of the geochemical significance of fayalite for

researchers, scientists, and professionals in the earth sciences.

Crystal Chemistry and Physical Properties
Fayalite belongs to the orthorhombic crystal system and is isostructural with forsterite

(Mg₂SiO₄), the magnesium-rich end-member of the olivine group.[1][2] It forms a complete solid

solution series with forsterite, and its composition is often expressed in terms of mole percent

fayalite (Fa) or forsterite (Fo).[3][4] Fayalite also forms a solid solution series with tephroite

(Mn₂SiO₄).[1][3] The substitution of Fe²⁺ for Mg²⁺ results in distinct physical and optical

properties.

Table 1: Physical and Optical Properties of Fayalite
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Property Value

Chemical Formula Fe₂SiO₄

Crystal System Orthorhombic

Color Greenish-yellow, yellow-brown, brown

Luster Vitreous to resinous

Hardness (Mohs) 6.5 - 7.0

Specific Gravity 4.39 g/cm³[5]

Cleavage {010} moderate, {100} imperfect[1]

Refractive Indices
nα = 1.731–1.824, nβ = 1.760–1.864, nγ =

1.773–1.875[1]

Birefringence 0.042–0.051[1]

2V Angle 47° to 74° (measured)[1]

Geochemical Significance in Igneous Petrology
The presence of fayalite in igneous rocks is a powerful indicator of specific magmatic

compositions and evolutionary paths. It is a relatively common constituent of acidic and alkaline

igneous rocks such as obsidians, rhyolites, trachytes, and phonolites, as well as plutonic quartz

syenites.[1] Its main occurrence is in ultramafic volcanic and plutonic rocks, and less commonly

in felsic plutonic rocks and granite pegmatites.[1]

Magmatic Differentiation and Iron Enrichment
In the forsterite-fayalite solid solution series, forsterite has a much higher melting temperature

than fayalite.[2] Consequently, during the fractional crystallization of a mafic magma, the early-

formed olivine crystals are enriched in magnesium (forsterite), leaving the residual melt

progressively enriched in iron. This iron enrichment can lead to the crystallization of fayalitic

olivine in the later stages of differentiation, particularly in silica-rich and alkaline magmas.
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Forsterite-Fayalite Solid Solution Series
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Forsterite-Fayalite Solid Solution Series

Stability with Quartz
A key petrological significance of fayalite is its stability in the presence of quartz at low

pressures.[1] More magnesium-rich olivine is not stable with quartz, as it reacts to form

orthopyroxene. The presence of iron stabilizes the olivine + quartz assemblage.[1] This

relationship can be used to place constraints on the pressures at which these mineral

assemblages formed. Fayalite-bearing assemblages with quartz are characteristic of some

granites, rhyolites, and quartz syenites.[6]

The Fayalite-Magnetite-Quartz (FMQ) Oxygen Buffer
Fayalite is a crucial component of the Fayalite-Magnetite-Quartz (FMQ) oxygen buffer, a

fundamental concept in experimental petrology and for determining the redox conditions of

natural systems.[1] The reaction is:

3Fe₂SiO₄ (Fayalite) + O₂ ⇌ 2Fe₃O₄ (Magnetite) + 3SiO₂ (Quartz)

This equilibrium is used to control the oxygen fugacity (a measure of the reactive oxygen) in

laboratory experiments and to calculate the oxygen fugacity recorded by mineral assemblages
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in igneous and metamorphic rocks.[1] The presence of this assemblage in a rock indicates

relatively reducing conditions.
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FMQ Oxygen Buffer Signaling Pathway

Occurrence in A-type and Rapakivi Granites
Fayalite is a characteristic mineral in certain types of granites, particularly A-type (anorogenic)

and rapakivi granites. Its presence in these rocks suggests high-temperature, low water activity,

and often reduced magmatic conditions.[7] Studies of fayalite-bearing A-type granites have

shown that they can be generated by the high-temperature melting of granulitic

metasedimentary rocks.[7] In the fayalite-bearing rapakivi granites of South Greenland,

fayalite is part of an anhydrous primary mafic mineralogy, indicating crystallization under

reducing conditions.[8]

Geochemical Significance in Metamorphic Petrology
Fayalite is also found in a range of metamorphic rocks, providing insights into the protolith

composition and metamorphic conditions. It occurs in medium-grade thermally metamorphosed

iron-rich sediments and impure carbonate rocks.[1]
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High-Pressure Behavior
At high pressures, fayalite undergoes a phase transition to ahrensite, the iron-bearing

analogue of ringwoodite.[1] This transition occurs at approximately 6-7 GPa, a significantly

lower pressure than the corresponding phase transitions of forsterite.[1] This has important

implications for understanding the mineralogy of the Earth's upper mantle.

Schematic P-T Stability of Fayalite

Fayalite + Quartz Stable

Orthopyroxene

Increasing Pressure

Fayalite Stable

Ahrensite (High P polymorph)

Increasing Pressure (~6-7 GPa)

Click to download full resolution via product page

Schematic P-T Stability of Fayalite

Fayalite in Extraterrestrial Materials
Fayalite is a significant component of some meteorites and provides clues to the early

processes in the solar system. The formation of iron-rich olivine in chondrite matrices is thought

to be the result of secondary asteroidal processes, such as aqueous alteration.[9]

Hydrothermal experiments have shown that fayalite can form at relatively low temperatures

(around 220°C) through the interaction of hydrothermal fluids with pristine materials in the early

solar nebula.[9]

Weathering and Alteration
Fayalite is susceptible to weathering and alteration at the Earth's surface. A common alteration

product is "iddingsite," a reddish-brown mixture of clay minerals, iron oxides, and ferrihydrites.

The initial stages of alteration can involve the formation of laihunite, an oxidized fayalitic phase.

[10] Under certain conditions, fayalite dissolution can lead to the formation of siderite (FeCO₃).

[11]
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Analytical Techniques for Fayalite Analysis
A comprehensive understanding of the geochemical significance of fayalite requires detailed

mineralogical and chemical analysis.

Experimental Protocols
Electron Probe Microanalysis (EPMA): This is a key technique for determining the major and

minor element composition of fayalite.

Sample Preparation: A polished thin section or grain mount of the rock is prepared and

coated with a thin layer of carbon to ensure electrical conductivity.

Instrumentation: A focused beam of electrons is directed at the fayalite grain. The interaction

of the electron beam with the sample produces characteristic X-rays for each element.

Data Acquisition: The wavelengths and intensities of the emitted X-rays are measured using

wavelength-dispersive spectrometers.

Data Processing: The raw X-ray counts are converted into elemental concentrations by

comparison with well-characterized standards.

X-ray Diffraction (XRD): This technique is used to identify the crystal structure of fayalite and to

determine its unit-cell parameters, which can provide information about its composition.

Sample Preparation: A small portion of the rock is powdered to a fine grain size.

Instrumentation: The powdered sample is placed in a diffractometer, and a beam of X-rays is

directed at it.

Data Acquisition: The intensity of the diffracted X-rays is measured as a function of the

diffraction angle (2θ).

Data Analysis: The resulting diffraction pattern is compared to a database of known minerals

to identify fayalite. The positions of the diffraction peaks can be used to calculate the unit-

cell dimensions.
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Analytical Workflow for Fayalite-Bearing Rocks
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Analytical Workflow for Fayalite-Bearing Rocks

Quantitative Data Summary
The chemical composition of fayalite can vary depending on the geological environment. The

following table provides representative compositions from different rock types.

Table 2: Representative Chemical Compositions of Fayalite (Weight %)
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Oxide Rapakivi Granite[8]
Nepheline
Syenite[12]

Thermally
Metamorphosed
Iron-rich Sediment

SiO₂ 29.5 - 30.5 ~30 29.0 - 31.0

FeO 65.0 - 70.0 ~68 62.0 - 68.0

MgO 0.1 - 1.0 < 0.5 0.5 - 2.0

MnO 0.5 - 2.0 ~1.0 1.0 - 3.0

CaO < 0.5 < 0.5 < 1.0

Fa# 93 - 96.5 >95 ~90 - 95

Note: These are generalized ranges based on typical compositions found in the literature.

Actual compositions can vary.

Conclusion
Fayalite is more than just an iron-rich silicate; it is a sensitive recorder of geological processes.

Its presence and composition provide invaluable information on the degree of magmatic

differentiation, the pressure and temperature of rock formation, and, most critically, the

prevailing oxygen fugacity. A thorough analysis of fayalite within its petrological context allows

for a detailed reconstruction of the geochemical history of igneous and metamorphic systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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